Cas no 84379-73-7 (1H-Isoindole-1,3(2H)-dione, 2-[(1-oxo-2-butenyl)oxy]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(1-oxo-2-butenyl)oxy]-
• CAS No: 84379-73-7
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 667272
• PubChem ID: 71414641
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(1-oxo-2-butenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1-oxo-2-butenyl)oxy]-
• (1,3-dioxoisoindol-2-yl) but-2-enoate
• DTXSID40834088
• 84379-73-7
• 2-[(But-2-enoyl)oxy]-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C12H9NO4/c1-2-5-10(14)17-13-11(15)8-6-3-4-7-9(8)12(13)16/h2-7H,1H3
• InChI Key： XHUOGIBOYZPDJK-UHFFFAOYSA-N
• SMILES： O(C(C=CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 231.05315777g/mol
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų